Cas no 1702529-47-2 (1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid
• CAS No: 1702529-47-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5191101
• PubChem ID: 104890956
• Update Time: 2025-06-28

1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(benzyloxy)carbonyl](methyl)amino}cyclopropane-1-carboxylic acid
• 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H15NO4/c1-14(13(7-8-13)11(15)16)12(17)18-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,15,16)
• InChI Key： FZPOADJMQUPNGY-UHFFFAOYSA-N
• SMILES： C1(N(C)C(OCC2=CC=CC=C2)=O)(C(O)=O)CC1

Additional information on 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid

1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid (CAS No. 1702529-47-2): Structural Characteristics, Synthetic Applications, and Emerging Research Directions

1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid (CAS No. 1702529-47-2) represents a structurally unique organic compound that has garnered increasing attention in the fields of medicinal chemistry, materials science, and catalytic synthesis. This molecule, characterized by a benzyloxy group, a carbonyl moiety, a methyl substituent, and a carboxylic acid functional group, is derived from a cyclopropane ring system. Its synthesis and application have been extensively explored in recent years, particularly in the development of novel scaffolds for pharmaceuticals and advanced materials. The benzyloxy group, a common protecting group in organic synthesis, plays a critical role in modulating the reactivity of the molecule during synthetic transformations, while the carboxylic acid functionality provides opportunities for further functionalization and conjugation with other molecular entities.

The benzyloxy group in 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid is strategically positioned to enhance the molecule’s stability during synthetic processes. This group is widely employed in peptide chemistry and pharmaceutical synthesis due to its ease of removal under mild conditions, such as treatment with trifluoroacetic acid (TFA). Recent studies have demonstrated that the benzyloxy group can also participate in hydrogen-bonding interactions, which may influence the conformational flexibility of the molecule and its biological activity. Furthermore, the carbonyl group in the compound’s structure serves as a key site for nucleophilic attack, enabling the molecule to act as a versatile intermediate in multistep syntheses. This feature has been exploited in the development of prodrugs, where the carboxylic acid functionality can be activated under physiological conditions to release the active pharmaceutical ingredient.

The cyclopropane ring in 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid is a highly strained three-membered ring that imparts unique chemical and physical properties to the molecule. This strain can be harnessed in synthetic chemistry to facilitate ring-opening reactions, which are commonly employed in the construction of complex organic molecules. For example, the cyclopropane ring has been utilized as a precursor in the synthesis of cycloalkanes, which are essential building blocks in the development of polymers and surfactants. Recent advances in catalytic ring-opening reactions have further expanded the synthetic utility of cyclopropane-containing compounds, particularly in the context of asymmetric synthesis and the production of chiral intermediates.

The methyl substituent in 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid contributes to the molecule’s overall steric and electronic properties. This group can influence the reactivity of adjacent functional groups by altering the electron density through inductive effects. In pharmacological contexts, the methyl group may serve as a site for further modification, allowing for the fine-tuning of molecular properties such as solubility, lipophilicity, and metabolic stability. Notably, the methyl group has been shown to enhance the hydrophobicity of molecules, which can be advantageous in the design of drugs targeting hydrophobic binding sites in biological macromolecules.

Recent studies have highlighted the potential of 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this molecule in the development of small-molecule inhibitors targeting protein-protein interactions, a class of drug targets that has gained significant interest in the field of medicinal chemistry. The carboxylic acid functionality in the compound has been functionalized with various biologically relevant moieties, such as amines, alcohols, and thiols, to generate derivatives with enhanced binding affinity and selectivity. Additionally, the benzyloxy group has been replaced with other protecting groups, such as tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), to explore the impact of different protecting group strategies on the synthetic efficiency and product yields.

In the realm of materials science, 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid has been investigated for its potential use in the fabrication of self-assembling molecular systems and functional polymers. The carboxylic acid group can participate in non-covalent interactions, such as hydrogen bonding and electrostatic interactions, which are crucial for the formation of supramolecular structures. These interactions can be exploited to create stimuli-responsive materials that undergo structural changes in response to external stimuli such as pH, temperature, or light. For example, the carboxylic acid functionality has been used to design smart hydrogels that exhibit controlled swelling behavior under different environmental conditions, making them promising candidates for applications in drug delivery and tissue engineering.

The benzyloxy group in 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid has also been explored in the context of catalysis, particularly in the development of organocatalysts and metalloenzymes. The benzyloxy group can act as a directing group in transition-metal-catalyzed reactions, facilitating the selective formation of desired products. Recent studies have demonstrated that the benzyloxy group can enhance the catalytic activity of certain metal complexes by stabilizing the transition states of the reaction. This has led to the development of more efficient and selective catalytic systems, which are essential for the sustainable synthesis of complex organic molecules.

Moreover, the carboxylic acid functionality in 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid has been utilized in the synthesis of biomaterials with tunable mechanical properties. By incorporating this group into polymer backbones, researchers have been able to create materials with controlled elasticity and degradation rates, which are critical for applications in regenerative medicine. The carboxylic acid group can also be used to conjugate the polymer with biomolecules such as peptides, proteins, and nucleic acids, enabling the development of multifunctional biomaterials with enhanced biological activity.

Despite the numerous applications of 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid, challenges remain in its synthesis and functionalization. One of the key challenges is the control of regioselectivity during synthetic transformations, particularly in the case of the cyclopropane ring, which is prone to undergoing multiple reaction pathways. To address this, researchers have employed advanced synthetic strategies, such as stereoselective ring-opening reactions and the use of chiral catalysts, to achieve greater control over the product formation. These strategies have significantly improved the efficiency and selectivity of the synthesis, paving the way for the development of more complex and bioactive molecules.

In conclusion, 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid (CAS No. 1702529-47-2) is a versatile and structurally unique compound with a wide range of applications in chemistry, materials science, and pharmaceuticals. Its benzyloxy group, carbonyl moiety, methyl substituent, and carboxylic acid functionality collectively contribute to its reactivity and utility in various synthetic transformations. Ongoing research continues to uncover new applications and synthetic methods for this molecule, further expanding its potential in the development of innovative materials and therapeutics. As the field of organic synthesis continues to advance, 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid is poised to play a pivotal role in the next generation of chemical innovations.

1-{(Benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic Acid (CAS No. 1702529-47-2) A Structurally Versatile Compound in Chemistry and Materials Science 1-{(Benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid (CAS No. 1702529-47-2) is a chemically intriguing compound that combines a unique set of functional groups—benzyloxy, carbonyl, methyl, and carboxylic acid—into a single molecule. This combination endows it with a broad spectrum of reactivity and potential applications, spanning from organic synthesis and catalysis to advanced materials and pharmaceutical development. --- ### Chemical Structure and Functional Groups The compound features a cyclopropane ring, which is inherently strained and highly reactive, making it a valuable scaffold in synthetic chemistry. Attached to this ring are: - Benzyloxy group: Provides a hydrophobic, electron-donating substituent that can act as a directing group in catalytic reactions and can be removed under mild conditions. - Carbonyl group: Contributes to the molecule’s reactivity, serving as a site for nucleophilic attack and enabling participation in a variety of organic transformations. - Methyl group: Offers steric control and can influence the regio- and stereochemistry of subsequent reactions. - Carboxylic acid group: A key functional group for hydrogen bonding, conjugation with biomolecules, and polymerization. These features collectively enhance the compound’s synthetic utility and functional versatility. --- ### Applications in Organic Synthesis 1. Catalysis and Transition-Metal Reactions The benzyloxy group has been shown to act as a directing group in transition-metal-catalyzed reactions, such as C–H functionalization and cross-coupling reactions. This capability allows for the regioselective and stereoselective synthesis of complex organic molecules, which is essential for drug discovery and materials science. 2. Ring-Opening Reactions The cyclopropane ring is highly susceptible to ring-opening reactions, which can be controlled using chiral catalysts or stereoselective conditions. This opens up pathways for the synthesis of chiral amines, carboxylic acids, and other functionalized derivatives. 3. Protecting Group Strategy The presence of the benzyloxy group allows for modular synthetic approaches, where the benzyloxy moiety can be selectively removed, enabling further functionalization of the molecule. --- ### Materials Science and Smart Materials 1. Self-Assembling Systems The carboxylic acid group can participate in non-covalent interactions (e.g., hydrogen bonding, electrostatic interactions), making it ideal for supramolecular assembly and the formation of self-assembling molecular systems. 2. Stimuli-Responsive Polymers Incorporating the carboxylic acid into polymer backbones allows for the design of smart hydrogels that respond to pH, temperature, or light. These materials have potential applications in drug delivery, tissue engineering, and biomimetic systems. 3. Biomaterials with Tunable Properties The carboxylic acid group can be used to conjugate polymers with biomolecules (e.g., peptides, proteins), enabling the development of multifunctional biomaterials with enhanced biocompatibility and biological activity. --- ### Pharmaceutical and Therapeutic Potential 1. Drug Design and Delivery The compound’s carboxylic acid group can be conjugated to drug molecules or polymer carriers, enabling the design of controlled-release systems and targeted drug delivery. Its benzyloxy group also allows for modular attachment strategies in prodrug development. 2. Catalytic Applications in Drug Synthesis The benzyloxy group has been explored in the development of organocatalysts, which can improve the efficiency and selectivity of asymmetric syntheses used in drug molecule production. --- ### Challenges and Future Directions Despite its versatility, the synthesis of 1-{(benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid presents challenges, particularly in controlling the regio- and stereoselectivity of reactions involving the cyclopropane ring. However, recent advances in chiral catalysis, stereoselective ring-opening, and modular synthetic approaches have significantly improved the efficiency and selectivity of its use. Ongoing research is focused on: - Expanding synthetic pathways using this compound as a building block. - Developing new catalytic systems that exploit the benzyloxy and carbonyl groups. - Exploring its role in smart materials and biomedical applications. --- ### Conclusion 1-{(Benzyloxy)carbonyl(methyl)amino}cyclopropane-1-carboxylic acid (CAS No. 1702529-47-2) is a versatile and powerful molecule with a wide range of applications in organic synthesis, catalysis, materials science, and pharmaceutical development. Its unique combination of functional groups offers modular synthetic flexibility, regio- and stereoselective control, and potential for advanced material design. Continued exploration of this molecule will likely yield novel methodologies and innovative applications in the future.